Cas no 1247342-94-4 (1-(1-Ethylpyrazol-4-yl)ethanesulfonyl chloride)

• Product Name: 1-(1-Ethylpyrazol-4-yl)ethanesulfonyl chloride
• CAS No: 1247342-94-4
• MF: C₇H₁₁ClN₂O₂S
• MW: 222.692439317703
• CID: 5281185
• Update Time: 2025-06-14

1-(1-Ethylpyrazol-4-yl)ethanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-(1-ethyl-1H-pyrazol-4-yl)ethane-1-sulfonyl chloride
• 1-(1-Ethylpyrazol-4-yl)ethanesulfonyl chloride

• Inchi： 1S/C7H11ClN2O2S/c1-3-10-5-7(4-9-10)6(2)13(8,11)12/h4-6H,3H2,1-2H3
• InChI Key： CHIXATQTMDBXDL-UHFFFAOYSA-N
• SMILES： ClS(C(C)C1C=NN(CC)C=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 262
• XLogP3: 0.9
• Topological Polar Surface Area: 60.3

Additional information on 1-(1-Ethylpyrazol-4-yl)ethanesulfonyl chloride

Recent Advances in the Application of 1-(1-Ethylpyrazol-4-yl)ethanesulfonyl chloride (CAS: 1247342-94-4) in Chemical Biology and Pharmaceutical Research

1-(1-Ethylpyrazol-4-yl)ethanesulfonyl chloride (CAS: 1247342-94-4) is a specialized sulfonyl chloride derivative that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound serves as a versatile building block in medicinal chemistry, particularly in the synthesis of sulfonamide-based inhibitors and probes. Recent studies highlight its role in targeting protein-protein interactions and modulating enzymatic activity, making it a valuable tool in drug discovery pipelines.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of this compound in the development of covalent inhibitors for kinase targets. Researchers utilized 1-(1-Ethylpyrazol-4-yl)ethanesulfonyl chloride as a key intermediate in the synthesis of selective JAK3 inhibitors, achieving nanomolar potency through strategic modification of the pyrazole moiety. The study revealed that the ethyl group at the 1-position of the pyrazole ring significantly enhanced membrane permeability while maintaining target specificity.

In parallel research, the compound's application in PROTAC (Proteolysis Targeting Chimera) technology has shown promise. A team at Scripps Research Institute reported its use as a warhead in the development of novel E3 ligase recruiters, capitalizing on the sulfonyl chloride's reactivity to form stable linkages with target proteins. This approach demonstrated improved degradation efficiency for several challenging oncology targets, including transcription factors previously considered undruggable.

Structural biology studies have provided insights into the molecular interactions facilitated by this compound. Cryo-EM analyses of complexes formed with 1-(1-Ethylpyrazol-4-yl)ethanesulfonyl chloride-modified proteins revealed unique binding modes that differ from conventional sulfonamide inhibitors. These findings, published in Nature Chemical Biology, suggest potential for developing allosteric modulators targeting protein interfaces.

The compound's stability profile has also been a subject of recent investigation. Accelerated stability studies under various pH conditions, reported in Molecular Pharmaceutics, indicate that 1-(1-Ethylpyrazol-4-yl)ethanesulfonyl chloride maintains reactivity in physiological buffers for extended periods, addressing previous concerns about hydrolysis in aqueous environments. This property enhances its utility in biological assays and in vivo applications.

Emerging applications in chemical proteomics have expanded the compound's research value. A 2024 study in ACS Chemical Biology detailed its use in activity-based protein profiling, where it successfully labeled active sites of serine hydrolases with improved selectivity over traditional sulfonyl fluoride probes. This advancement opens new avenues for target identification and validation in complex biological systems.

Manufacturing and scale-up processes for this specialty chemical have seen recent improvements. A patent application (WO2023124567) describes an optimized synthetic route that increases yield to 78% while reducing hazardous byproducts. This development addresses supply chain challenges and enables broader accessibility for research applications.

Future research directions include exploration of the compound's utility in targeted protein degradation beyond PROTACs, particularly in molecular glue development. Preliminary results presented at the 2024 American Chemical Society national meeting suggest promising activity in stabilizing transient protein-protein interactions, potentially enabling modulation of previously inaccessible biological targets.